Cas no 102036-28-2 (Protosappanin A)

• Product Name: Protosappanin A
• CAS No: 102036-28-2
• MF: C₁₅H₁₂O₅
• MW: 272.252784729004
• MDL: MFCD28397928
• CID: 221204
• PubChem ID: 128001
• Update Time: 2025-04-19

Protosappanin A Chemical and Physical Properties

Names and Identifiers

• 6H-Dibenz[b,d]oxocin-7(8H)-one,3,10,11-trihydroxy-
• Protosappanin A
• 3,10,11-trihydroxy-6H-dibenzo[b,d]oxocin-7(8H)-one
• 6H-Dibenz(b,d)oxocin-7(8H)-one,3,10,11-trihydroxy
• Sappanol B
• 3,10,11-Trihydroxy-6H-dibenz[b,d]oxocin-7(8H)-one
• BCP29498
• Q27137541
• 3,10,11-trihydroxy-7,8-dihydro-6h-dibenz[b,d]oxocin-7-one
• DTXSID10144540
• CHEMBL447427
• 5,14,15-trihydroxy-8-oxatricyclo[10.4.0.02,7]hexadeca-1(16),2(7),3,5,12,14-hexaen-10-one
• PTA
• SCHEMBL168054
• MS-23852
• CS-0062799
• HY-113573
• AKOS040760044
• CHEBI:69202
• 102036-28-2
• 6H-Dibenz(b,d)oxocin-7(8H)-one, 3,10,11-trihydroxy-
• F82246
• 5,14,15-trihydroxy-8-oxatricyclo(10.4.0.02,7)hexadeca-1(16),2(7),3,5,12,14-hexaen-10-one
• DA-57166
• DTXCID7067031

• MDL： MFCD28397928
• Inchi： 1S/C15H12O5/c16-9-1-2-11-12-6-14(19)13(18)4-8(12)3-10(17)7-20-15(11)5-9/h1-2,4-6,16,18-19H,3,7H2
• InChI Key： MUKYVRVYBBYJSI-UHFFFAOYSA-N
• SMILES： O1CC(CC2C=C(C(=CC=2C2C=CC(=CC1=2)O)O)O)=O

Computed Properties

• Exact Mass: 272.06800
• Monoisotopic Mass: 272.06847348 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 87
• Molecular Weight: 272.25

Experimental Properties

• Color/Form: Powder
• Density: 1.476±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 254-257 ºC
• Boiling Point: 613.1°Cat760mmHg
• Flash Point: 238.8°C
• Refractive Index: 1.689
• Solubility: Very slightly soluble (0.63 g/l) (25 º C),
• PSA: 86.99000
• LogP: 1.97440

Protosappanin A Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether